cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride
Overview
Description
“Cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride”, also known as quaternium-15, is a compound used as a preservative in some cosmetics and other industrial products . It is known to release formaldehyde, which can cause contact dermatitis with repeated use .
Molecular Structure Analysis
The molecular formula of this compound is C9H16Cl2N4 . The InChI string representation isInChI=1S/C9H16ClN4.ClH/c10-2-1-3-14-7-11-4-12 (8-14)6-13 (5-11)9-14;/h1-2H,3-9H2;1H/q+1;/p-1/b2-1-; . The SMILES string representation is C1N2CN3CN1C [N+] (C2) (C3)C/C=C\\Cl. [Cl-] .
Scientific Research Applications
Pharmaceutical and Biomedical Applications
Ionic liquids, such as “1-((Z)-3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride”, have a wide range of applications in the pharmaceutical and biomedical fields due to their unique properties like structural tunability, good solubility, chemical/thermal stability, favorable biocompatibility, and simplicity of preparation .
Cosmetic Preservative
“Dowicil 200” is used as a preservative in cosmetic products. It is a formaldehyde-releaser, which means it slowly releases formaldehyde to preserve the product .
Antimicrobial Agent
“Quaternium-15 cis-form” is used as an antimicrobial agent because it slowly releases formaldehyde, which has biocidal properties .
Antistatic Agent
“Cis-N-(3-Chloroallyl) hexaminium chloride” is used as an antistatic agent in various applications .
Flocculant
“Cis-N-(3-Chloroallyl) hexaminium chloride” is also used as a flocculant, a substance that promotes the clumping of particles, especially in the treatment of wastewater .
Deodorant
“Cis-N-(3-Chloroallyl) hexaminium chloride” is used as a deodorant due to its antimicrobial properties .
Proteomics Research
“Cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride” is used in proteomics research, a large-scale study of proteins .
Disinfectant
“Cis-N-(3-Chloroallyl) hexaminium chloride” is used as a disinfectant, a substance that kills germs and/or viruses .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 1-((Z)-3-Chloroallyl)-1,3,5,7-tetraazaadamantan-1-ium chloride, also known as Quaternium-15 cis-form, is the ClC-1 chloride channel . This channel facilitates the rapid passage of chloride ions across cellular membranes, thereby orchestrating skeletal muscle excitability . Malfunction of ClC-1 is associated with myotonia congenita, a disease impairing muscle relaxation .
Mode of Action
This interaction could potentially alter the chloride conductance, affecting skeletal muscle function .
Biochemical Pathways
Given its target, it can be inferred that the compound may affect thechloride ion transport pathways . These pathways are crucial for maintaining the electrical potential across the cell membrane and for regulating the cell volume .
Result of Action
Given its target, it can be inferred that the compound may alter the function of the clc-1 chloride channel, potentially affecting skeletal muscle excitability .
properties
IUPAC Name |
1-[(Z)-3-chloroprop-2-enyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16ClN4.ClH/c10-2-1-3-14-7-11-4-12(8-14)6-13(5-11)9-14;/h1-2H,3-9H2;1H/q+1;/p-1/b2-1-; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKHVLWKBNNSRRR-ODZAUARKSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1N2CN3CN1C[N+](C2)(C3)CC=CCl.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1N2CN3CN1C[N+](C2)(C3)C/C=C\Cl.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0035748 |
Source
|
| Record name | Chloroallyl methenamine chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0035748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white solid with a mild amine odor; [Merck Index] Off-white powder; [Dow Chemical MSDS] |
Source
|
| Record name | cis-Quaternium-15 | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/14603 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride | |
CAS RN |
51229-78-8, 4080-31-3 |
Source
|
| Record name | cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=51229-78-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Chloroallyl methenamine chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051229788 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dowicil 200 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=172971 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Chloroallyl methenamine chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0035748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | cis-1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.102.448 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-(cis-3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | QUATERNIUM-15 CIS-FORM | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LIT014L4RH | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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